Cas no 130827-45-1 (2,7-Phenanthrenediol,4-methoxy-)

• Product Name: 2,7-Phenanthrenediol,4-methoxy-
• CAS No: 130827-45-1
• Molecular Formula: C₁₅H₁₂O₃
• Molecular Weight: 240.25398
• CID: 209543
• PubChem ID: 14777892

2,7-Phenanthrenediol,4-methoxy- Properties

Names and Identifiers

• 2,7-Phenanthrenediol,4-methoxy-
• Flavanthrinin
• 2,7-dihydroxy-4-methoxyphenanthrene
• 130827-45-1
• AKOS040762938
• CHEMBL447210
• 4-methoxyphenanthrene-2,7-diol

• InChIKey： CJYQJCATAOEZRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O3/c1-18-14-8-12(17)7-10-3-2-9-6-11(16)4-5-13(9)15(10)14/h2-8,16-17H,1H3
• SMILES： COC1C2=C(C=CC3=C2C=CC(O)=C3)C=C(O)C=1

Computed Properties

• Exact Mass: 240.07866
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 240.078644241g/mol
• Heavy Atom Count: 18
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols